Cas no 1805610-68-7 (Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-acetate
• CAS No: 1805610-68-7
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4888972
• Update Time: 2025-10-24

Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-acetate

• Inchi： 1S/C10H10F2N2O5/c1-2-19-7(15)4-5-3-6(14(17)18)8(9(11)12)13-10(5)16/h3,9H,2,4H2,1H3,(H,13,16)
• InChI Key： BHJBTECOWVXDLG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(N1)=O)CC(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 479
• XLogP3: 0.5
• Topological Polar Surface Area: 101

Additional information on Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-acetate

Exploring the Properties and Applications of Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-acetate (CAS No. 1805610-68-7)

In the realm of organic chemistry and pharmaceutical research, Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-acetate (CAS No. 1805610-68-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its difluoromethyl and nitropyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its role in drug discovery, agrochemical development, and material science.

The molecular structure of Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-acetate combines a pyridine core with functional groups that enhance its reactivity and selectivity. The presence of a hydroxy group at the 6-position and a nitro group at the 3-position makes it a valuable scaffold for further chemical modifications. Its ethyl acetate side chain further contributes to its solubility and stability, making it suitable for various synthetic applications.

Recent trends in scientific literature highlight the growing interest in fluorinated compounds, particularly those like Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-acetate. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound’s difluoromethyl group, for instance, can mimic metabolic stability and enhance binding affinity, making it a hotspot for researchers targeting enzyme inhibitors or receptor modulators.

From an industrial perspective, CAS No. 1805610-68-7 is frequently discussed in forums and publications related to high-value chemical intermediates. Its synthesis and purification methods are topics of ongoing optimization, with a focus on green chemistry principles. Environmental concerns and regulatory pressures have driven the demand for sustainable synthetic routes, and this compound’s potential for scalable production aligns with these priorities.

In the context of agrochemical innovation, Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-acetate has been explored as a precursor for herbicides and fungicides. The nitropyridine framework is known for its bioactivity, and derivatives of this compound could offer novel modes of action against resistant pests. This aligns with the global push for safer, more effective crop protection solutions.

For researchers and procurement specialists, understanding the spectroscopic data and analytical methods for CAS No. 1805610-68-7 is critical. Techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize its purity and confirm its structure. These details are often sought after in academic and industrial databases, reflecting the compound’s importance in quality control and regulatory compliance.

Looking ahead, the versatility of Ethyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-5-acetate positions it as a promising candidate for interdisciplinary research. Whether in the development of new pharmaceutical leads or advanced material science applications, its unique properties continue to inspire innovation. As the scientific community delves deeper into its potential, this compound is poised to remain a topic of keen interest and exploration.